Cas no 2034572-85-3 (N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide)

• Product Name: N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide
• CAS No: 2034572-85-3
• MF: C₁₆H₂₄N₄O₃S₂
• MW: 384.516760826111
• CID: 6491958
• Update Time: 2025-07-20

N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide
• N-[2-(furan-2-yl)-2-thiomorpholin-4-ylethyl]-1,3,5-trimethylpyrazole-4-sulfonamide

• Inchi： 1S/C16H24N4O3S2/c1-12-16(13(2)19(3)18-12)25(21,22)17-6-7-20-8-10-24-15(11-20)14-5-4-9-23-14/h4-5,9,15,17H,6-8,10-11H2,1-3H3
• InChI Key： KHUNUKVQFRSXKD-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=C(S(NCCN2CCSC(C3=CC=CO3)C2)(=O)=O)C(C)=N1

Additional information on N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide

Comprehensive Overview of N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide (CAS No. 2034572-85-3)

In the rapidly evolving field of medicinal chemistry and drug discovery, N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide (CAS No. 2034572-85-3) has emerged as a compound of significant interest. This sulfonamide-based derivative combines a furan ring and a thiomorpholine moiety, which are known for their diverse pharmacological activities. Researchers are particularly intrigued by its potential applications in targeting enzyme inhibition and modulating cellular pathways, making it a promising candidate for further investigation.

The structural complexity of N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide highlights its uniqueness. The presence of a 1,3,5-trimethyl-1H-pyrazole core, coupled with the sulfonamide group, suggests potential interactions with biological targets such as kinases or G-protein-coupled receptors (GPCRs). These interactions are often explored in the context of drug design and therapeutic development, aligning with current trends in personalized medicine and precision therapeutics.

One of the most frequently searched topics in the realm of chemical compounds is their synthetic accessibility and scalability. For CAS No. 2034572-85-3, synthetic routes typically involve multi-step organic transformations, including amide coupling and heterocyclic ring formation. These methods are often optimized for yield and purity, addressing the growing demand for high-quality intermediates in pharmaceutical research. Additionally, the compound's solubility and stability under various conditions are critical parameters for researchers, as they influence its applicability in in vitro and in vivo studies.

Another area of interest is the compound's potential role in cancer research. Given the increasing global focus on oncology, molecules like N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide are being screened for their ability to inhibit tumor growth or angiogenesis. Preliminary studies suggest that its thiomorpholine component may contribute to bioavailability and cell permeability, which are essential for effective drug candidates. This aligns with the broader search trends around anticancer agents and targeted therapies.

From a computational chemistry perspective, CAS No. 2034572-85-3 has also garnered attention. Molecular docking simulations and QSAR (Quantitative Structure-Activity Relationship) studies are frequently employed to predict its binding affinities and optimize its structure for enhanced activity. Such approaches are increasingly popular among researchers leveraging AI-driven drug discovery, a hot topic in the scientific community.

In summary, N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide represents a fascinating intersection of medicinal chemistry and drug development. Its structural features and potential applications make it a subject of ongoing research, particularly in areas like enzyme inhibition, cancer therapeutics, and computational modeling. As the scientific community continues to explore its properties, this compound may well become a cornerstone in the next generation of pharmaceutical innovations.